2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine

• CAS No.: 89864-03-9
• Molecular Formula: C16H23NOS2
• Molecular Weight: 309.5 g/mol
• IUPAC Name: 2-[3-[1-(1,3-dithian-2-ylidene)ethyl]phenoxy]-N,N-dimethylethanamine
• InChI: InChI=1S/C16H23NOS2/c1-13(16-19-10-5-11-20-16)14-6-4-7-15(12-14)18-9-8-17(2)3/h4,6-7,12H,5,8-11H2,1-3H3
• InChI Key: OODUPHDWIMHFOX-UHFFFAOYSA-N
• Canonical SMILES: CC(=C1SCCCS1)C2=CC(=CC=C2)OCCN(C)C

Description

2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine is a complex organic compound that features a dithiane ring, a phenoxy group, and a dimethylaminoethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine typically involves the formation of the dithiane ring from carbonyl compounds using 1,3-propanedithiol or 1,2-ethanedithiol in the presence of a Brönsted or Lewis acid catalyst . The phenoxy group can be introduced through nucleophilic substitution reactions, and the dimethylaminoethyl chain can be attached via alkylation reactions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimizing the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine can undergo various chemical reactions, including:

Oxidation: The dithiane ring can be oxidized to form sulfoxides or sulfones using oxidizing agents such as KMnO4 or OsO4.

Reduction: The dithiane ring can be reduced to thiols using reducing agents like LiAlH4 or NaBH4.

Substitution: The phenoxy group can participate in nucleophilic substitution reactions, and the dimethylaminoethyl chain can undergo alkylation or acylation reactions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: KMnO4, OsO4, CrO3/Py, RCOOOH.

Reducing agents: LiAlH4, NaBH4, H2/Ni, Zn/HCl.

Nucleophiles: RLi, RMgX, RCuLi, enolates, NH3, RNH2, NaOCH3.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives of the original compound .

Scientific Research Applications

2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a protecting group for carbonyl compounds.

Medicine: Investigated for its potential use in drug development and as a therapeutic agent.

Industry: Used as a corrosion inhibitor for metals in acidic environments.

Mechanism of Action

The mechanism of action of 2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine involves its interaction with molecular targets such as enzymes and receptors. The dithiane ring can act as a nucleophile, forming covalent bonds with electrophilic sites on proteins and other biomolecules . The phenoxy group and dimethylaminoethyl chain can enhance the compound’s binding affinity and specificity for its targets .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

• Ethyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate .
• Methyl 2-cyano-2-(1,3-dithian-2-ylidene)acetate .
• Diisopropyl 2-(1,3-dithiolan-2-ylidene)propanedioate .

Uniqueness

2-{3-[1-(1,3-Dithian-2-ylidene)ethyl]phenoxy}-N,N-dimethylethan-1-amine is unique due to its combination of a dithiane ring, phenoxy group, and dimethylaminoethyl chain. This unique structure imparts distinct chemical reactivity and biological activity, making it a valuable compound for various scientific research applications.